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Compound of Interest

Compound Name: ROX maleimide, 5-isomer

Cat. No.: B15340087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of ROX

(Rhodamine X) maleimide in fluorescence microscopy. ROX maleimide is a thiol-reactive

fluorescent dye commonly used for labeling proteins, peptides, and other molecules containing

free thiol groups, making it a valuable tool in biological research and drug development.[1][2][3]

Introduction to ROX Maleimide
ROX is a bright rhodamine dye with an emission maximum of around 580 nm.[4][5] The

maleimide functional group allows for covalent attachment of the ROX fluorophore to sulfhydryl

(thiol) groups, which are present in cysteine residues of proteins and peptides.[4][5][6][7] This

specific reactivity makes ROX maleimide an excellent probe for fluorescently labeling proteins

of interest for visualization and analysis via fluorescence microscopy.[8] The reaction between

the maleimide group and a thiol forms a stable thioether bond.[9]

Data Presentation
Quantitative data for ROX maleimide is summarized in the tables below for easy reference and

comparison.

Table 1: Spectral and Physical Properties of ROX
Maleimide
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Property Value Reference

Excitation Maximum (λex) ~570 - 578 nm [3][10][11]

Emission Maximum (λem) ~591 - 604 nm [3][10]

Molecular Weight (MW) ~656.7 g/mol (5-isomer) [10]

Extinction Coefficient ~93,000 cm⁻¹M⁻¹ [10]

Solubility DMSO, DMF [10]

Storage Conditions
-20°C, protected from light,

desiccated
[2][5][10]

Experimental Protocols
The following are detailed protocols for the use of ROX maleimide in fluorescence microscopy

experiments.

Protocol for Labeling Proteins with ROX Maleimide
This protocol outlines the steps for conjugating ROX maleimide to proteins containing cysteine

residues.

Materials:

ROX maleimide

Protein of interest with available thiol groups

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Degassed reaction buffer (e.g., PBS, Tris, or HEPES, pH 7.0-7.5)[6][7]

(Optional) Reducing agent such as TCEP (tris(2-carboxyethyl)phosphine) or DTT

(dithiothreitol)[6]

Purification column (e.g., gel filtration or dialysis equipment)[7][9]
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Procedure:

Prepare Protein Solution:

Dissolve the protein to be labeled in a degassed buffer at a concentration of 1-10 mg/mL.

[6][7] The buffer should be free of thiols.

If the protein's cysteine residues are oxidized and form disulfide bonds, reduction is

necessary. Add a 10-100 fold molar excess of TCEP and incubate for 20-30 minutes at

room temperature.[6][7] If using DTT, it must be removed before adding the maleimide

dye.

Prepare ROX Maleimide Stock Solution:

Allow the vial of ROX maleimide to warm to room temperature before opening.

Prepare a 1-10 mg/mL stock solution of ROX maleimide in anhydrous DMSO or DMF.[6][7]

For example, dissolve 1 mg in 100 µL of DMSO.[8]

Labeling Reaction:

Add a 10-20 fold molar excess of the ROX maleimide stock solution to the protein solution.

[7] The optimal ratio may need to be determined empirically.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.[9]

Purification of Labeled Protein:

Remove unreacted ROX maleimide from the labeled protein using gel filtration, dialysis, or

other suitable chromatography methods.[7][9]

Storage:

Store the purified, labeled protein at 4°C for short-term use or in single-use aliquots at

-20°C for long-term storage, protected from light.[9]

Protocol for Fluorescence Microscopy of Labeled Cells
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This protocol provides a general workflow for imaging cells that have been treated with a ROX-

labeled protein.

Materials:

Cells cultured on coverslips or in imaging dishes

ROX-labeled protein conjugate

Cell culture medium

Phosphate-Buffered Saline (PBS)

Fixative (e.g., 4% paraformaldehyde in PBS)

(Optional) Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS)

(Optional) Nuclear counterstain (e.g., DAPI)

Mounting medium

Fluorescence microscope with appropriate filters for ROX (e.g., TRITC/Cy3 filter set)

Procedure:

Cell Preparation:

Culture cells to the desired confluency on a suitable imaging substrate.

Labeling:

Incubate the cells with the ROX-labeled protein in cell culture medium for a predetermined

time and concentration. These conditions will need to be optimized for the specific protein

and cell type.

Washing:

Wash the cells two to three times with PBS to remove any unbound labeled protein.
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Fixation (Optional, for fixed-cell imaging):

Fix the cells with 4% paraformaldehyde for 10-15 minutes at room temperature.

Wash the cells two to three times with PBS.

Permeabilization (Optional, for intracellular targets):

If the labeled protein targets an intracellular component and fixation was performed,

permeabilize the cells with a permeabilization buffer for 5-10 minutes.

Wash the cells two to three times with PBS.

Counterstaining (Optional):

Incubate the cells with a nuclear counterstain like DAPI for 5 minutes.

Wash the cells two to three times with PBS.

Mounting:

Mount the coverslip onto a microscope slide using a suitable mounting medium.

Imaging:

Image the cells using a fluorescence microscope equipped with filters appropriate for ROX

(Excitation: ~570 nm; Emission: ~595 nm).

Mandatory Visualizations
Signaling Pathway and Experimental Workflow
Diagrams
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Caption: Covalent labeling of a protein via thiol-reactive ROX maleimide.
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Sample Preparation

Imaging Protocol

Data Analysis
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2. ROX Maleimide Protein Labeling

3. Incubate Cells with Labeled Protein

4. Wash to Remove Unbound Probe
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Caption: General experimental workflow for fluorescence microscopy using ROX-labeled

proteins.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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